Cas no 38635-46-0 (2-Stearo-1-olein)
2-Stearo-1-olein structure
Product Name:2-Stearo-1-olein
CAS No:38635-46-0
MF:C39H74O5
MW:623.001873493195
CID:2086545
PubChem ID:101930175
Update Time:2024-11-06
2-Stearo-1-olein Chemical and Physical Properties
Names and Identifiers
-
- 2-Stearo-1-olein
- 1-Olein-2-Stearin
- 38635-46-0
- (R)-3-Hydroxy-2-(stearoyloxy)propyl oleate
-
- Inchi: 1S/C39H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19,37,40H,3-16,18,20-36H2,1-2H3/b19-17+
- InChI Key: QFAYEXQEVKDUJW-HTXNQAPBSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(OC(COC(CCCCCCC/C=C/CCCCCCCC)=O)CO)=O
Computed Properties
- Exact Mass: 622.55362546g/mol
- Monoisotopic Mass: 622.55362546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 44
- Rotatable Bond Count: 37
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.3
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
2-Stearo-1-olein Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S686480-10mg |
2-Stearo-1-olein |
38635-46-0 | 10mg |
$ 184.00 | 2023-09-06 | ||
| TRC | S686480-100mg |
2-Stearo-1-olein |
38635-46-0 | 100mg |
$ 1453.00 | 2023-09-06 | ||
| Larodan | 32-1888-7-25mg |
1-Olein-2-Stearin |
38635-46-0 | >99% | 25mg |
€184.00 | 2025-03-07 | |
| AN HUI ZE SHENG Technology Co., Ltd. | S686480-10mg |
3-hydroxy-2-(stearoyloxy)propyloleate |
38635-46-0 | 10mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | S686480-100mg |
3-hydroxy-2-(stearoyloxy)propyloleate |
38635-46-0 | 100mg |
¥14400.00 | 2023-09-15 | ||
| A2B Chem LLC | AX38271-25mg |
2-Stearo-1-olein |
38635-46-0 | >99% | 25mg |
$414.00 | 2024-04-20 |
2-Stearo-1-olein Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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